Cas no 2550-61-0 (Methanesulfonic acid,cesium salt (8CI,9CI))

Methanesulfonic acid, cesium salt (8CI,9CI) is a cesium-based derivative of methanesulfonic acid, commonly utilized in organic synthesis and catalysis due to its strong acidity and high solubility in polar solvents. The cesium counterion enhances reactivity in various transformations, particularly in nucleophilic substitutions and esterifications. This compound is valued for its stability, non-oxidizing properties, and compatibility with sensitive substrates. Its high thermal and chemical robustness makes it suitable for demanding reaction conditions. Additionally, the cesium salt form improves handling compared to the free acid, offering precise control in stoichiometric applications. It is often employed in pharmaceutical and fine chemical synthesis where mild yet efficient acidic conditions are required.
Methanesulfonic acid,cesium salt (8CI,9CI) structure
2550-61-0 structure
Product Name:Methanesulfonic acid,cesium salt (8CI,9CI)
CAS No:2550-61-0
MF:CH3CsO3S
MW:228.003175973892
MDL:MFCD00075523
CID:251766
PubChem ID:24892412
Update Time:2025-06-15

Methanesulfonic acid,cesium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid,cesium salt (8CI,9CI)
    • Cesium methanesulfonate
    • CsMeS
    • CsMSF
    • CsMSF CsMeS Methanesulfonic acid cesium salt
    • Methanesulfonic acid cesium salt
    • methanesulfonic acid,CaSium compound
    • Methansulfonsaeure,Casium-Verbindung
    • cesium;methanesulfonate
    • BP-12839
    • CAA55061
    • MFCD00075523
    • J-016025
    • Cesium methanesulfonate, used in patch clamp techniques
    • 2550-61-0
    • Cesiummethanesulfonate
    • SCHEMBL406061
    • DTXSID20408781
    • AKOS015915715
    • caesium(1+) mesylate
    • DJKJXRLREATOMF-UHFFFAOYSA-M
    • G77849
    • MDL: MFCD00075523
    • Inchi: 1S/CH4O3S.Cs/c1-5(2,3)4;/h1H3,(H,2,3,4);/q;+1/p-1
    • InChI Key: DJKJXRLREATOMF-UHFFFAOYSA-M
    • SMILES: [Cs+].S(C)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 227.88600
  • Monoisotopic Mass: 227.88574209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 96.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 262-264 °C (lit.)
  • PSA: 65.58000
  • LogP: 0.24220
  • Solubility: Not determined

Methanesulfonic acid,cesium salt (8CI,9CI) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Methanesulfonic acid,cesium salt (8CI,9CI) Customs Data

  • HS CODE:2904100000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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Methanesulfonic acid,cesium salt (8CI,9CI) Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2550-61-0)Methanesulfonic acid,cesium salt (8CI,9CI)
Order Number:A1226969
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:01
Price ($):374
Email:sales@amadischem.com

Methanesulfonic acid,cesium salt (8CI,9CI) Related Literature

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Amadis Chemical Company Limited
(CAS:2550-61-0)Methanesulfonic acid,cesium salt (8CI,9CI)
A1226969
Purity:99%
Quantity:25g
Price ($):374
Email